Cas no 1268522-54-8 (5-bromo-1,4-dimethyl-1H-pyrazole-3-carbaldehyde)

• Product Name: 5-bromo-1,4-dimethyl-1H-pyrazole-3-carbaldehyde
• CAS No: 1268522-54-8
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• MDL: MFCD18633064
• CID: 5207338
• PubChem ID: 82396998
• Update Time: 2025-05-21

5-bromo-1,4-dimethyl-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,4-dimethyl-1H-pyrazole-3-carbaldehyde
• 5-BROMO-1,4-DIMETHYLPYRAZOLE-3-CARBALDEHYDE
• Z1269161262
• 5-bromo-1,4-dimethyl-1H-pyrazole-3-carbaldehyde

• MDL： MFCD18633064
• Inchi： 1S/C6H7BrN2O/c1-4-5(3-10)8-9(2)6(4)7/h3H,1-2H3
• InChI Key： YPVFLSVGJNOXNT-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(C=O)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9

Additional information on 5-bromo-1,4-dimethyl-1H-pyrazole-3-carbaldehyde

Recent Advances in the Study of 5-bromo-1,4-dimethyl-1H-pyrazole-3-carbaldehyde (CAS: 1268522-54-8) in Chemical Biology and Pharmaceutical Research

The compound 5-bromo-1,4-dimethyl-1H-pyrazole-3-carbaldehyde (CAS: 1268522-54-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic aldehyde serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have highlighted its potential in the design of novel therapeutic agents, making it a subject of intense scientific investigation.

One of the most notable applications of 5-bromo-1,4-dimethyl-1H-pyrazole-3-carbaldehyde is its role in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have utilized this compound to develop potent and selective inhibitors of specific kinases, such as JAK2 and CDK4/6, which are promising targets for oncology therapeutics. The bromo and aldehyde functional groups in the molecule provide reactive sites for further chemical modifications, enabling the creation of diverse analogs with enhanced pharmacological properties.

In addition to its utility in kinase inhibitor development, 5-bromo-1,4-dimethyl-1H-pyrazole-3-carbaldehyde has been employed in the synthesis of antimicrobial agents. Recent studies have demonstrated its efficacy as a precursor for compounds with activity against resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and multidrug-resistant Escherichia coli. The structural flexibility of this molecule allows for the incorporation of various pharmacophores, thereby broadening its scope in antimicrobial drug design.

Another emerging area of research involves the use of 5-bromo-1,4-dimethyl-1H-pyrazole-3-carbaldehyde in the development of fluorescent probes for biological imaging. The aldehyde group can be conjugated with fluorophores to create probes that selectively bind to specific biomolecules, enabling real-time visualization of cellular processes. This application is particularly valuable in studying disease mechanisms and evaluating drug efficacy in preclinical models.

Despite its promising applications, challenges remain in optimizing the synthetic routes for 5-bromo-1,4-dimethyl-1H-pyrazole-3-carbaldehyde to improve yield and scalability. Recent advancements in green chemistry have explored eco-friendly catalytic methods to address these issues, reducing the reliance on hazardous reagents and minimizing environmental impact. These efforts align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

In conclusion, 5-bromo-1,4-dimethyl-1H-pyrazole-3-carbaldehyde (CAS: 1268522-54-8) represents a versatile and valuable building block in chemical biology and drug discovery. Its applications span from kinase inhibitors and antimicrobial agents to fluorescent probes, underscoring its importance in advancing therapeutic innovation. Continued research into its synthetic optimization and biological activities will likely uncover new opportunities for its use in addressing unmet medical needs.